4-Oxo-undecanoyl Chloride

• Molecular Formula: C11H19ClO2
• Molecular Weight: 218.72 g/mol
• IUPAC Name: 4-oxoundecanoyl chloride
• InChI: InChI=1S/C11H19ClO2/c1-2-3-4-5-6-7-10(13)8-9-11(12)14/h2-9H2,1H3
• InChI Key: KRGVTRNRRGDYON-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC(=O)CCC(=O)Cl

Description

4-Oxo-undecanoyl Chloride is a useful research compound. Its molecular formula is C11H19ClO2 and its molecular weight is 218.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a suspension of 50 g 4-oxo-undecanoic acid (Synthesis, 1987, 408) in 350 ml of ether, 22.15 g pyridine was added in at 0° C. Then a solution of 32.72 g thionyl chloride in 50 ml of ether was added in at 0-5° C. and then the reaction mixture was stirred for 20 hours at room temperature. Then the reaction mixture was filtered and evaporated to dryness. The residue (53.83 g yellow oil) was not further purified.